Cas no 1262018-66-5 (3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid)

• Product Name: 3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid
• CAS No: 1262018-66-5
• MF: C₁₆H₁₀ClF₃O₂
• MW: 326.697614192963
• CID: 4995089
• Update Time: 2025-06-15

3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid

• Inchi： 1S/C16H10ClF3O2/c17-14-6-2-5-12(13(14)7-8-15(21)22)10-3-1-4-11(9-10)16(18,19)20/h1-9H,(H,21,22)/b8-7+
• InChI Key： JHGOLTCTDCHUQV-BQYQJAHWSA-N
• SMILES： ClC1=CC=CC(=C1/C=C/C(=O)O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 5
• Topological Polar Surface Area: 37.3

Additional information on 3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid

Comprehensive Overview of 3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid (CAS No. 1262018-66-5)

In the realm of specialty chemicals, 3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid (CAS No. 1262018-66-5) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This acrylic acid derivative features a biphenyl backbone substituted with chloro and trifluoromethyl groups, which contribute to its distinct chemical behavior. Researchers and industries are increasingly exploring its potential in pharmaceutical intermediates, agrochemical formulations, and advanced material synthesis.

The compound's molecular structure is characterized by a conjugated double bond system, which enhances its reactivity in various organic transformations. This makes it a valuable building block for fine chemical synthesis. Recent studies highlight its role in the development of bioactive molecules, particularly in the context of drug discovery and medicinal chemistry. Its trifluoromethyl group is especially noteworthy, as this moiety is often associated with improved metabolic stability and bioavailability in drug candidates.

From an industrial perspective, 3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid is gaining traction due to its compatibility with green chemistry principles. Manufacturers are focusing on sustainable synthesis routes to minimize environmental impact, aligning with global trends toward eco-friendly production. The compound's stability under various conditions also makes it suitable for high-performance coatings and electronic materials, where durability and precision are paramount.

One of the most frequently asked questions about this compound revolves around its synthetic pathways. Common methods include palladium-catalyzed cross-coupling reactions and Michael additions, which offer high yields and selectivity. Researchers are also investigating catalytic asymmetric synthesis to produce enantiomerically pure forms, which are critical for chiral drug development. These advancements are closely monitored by professionals in chemical R&D and process optimization.

In the context of market demand, 3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid is witnessing steady growth, driven by its applications in high-value industries. Analysts note its increasing use in custom synthesis and contract manufacturing, where tailored solutions are required. The compound's patent landscape is another area of interest, with several filings highlighting its utility in innovative formulations.

Safety and handling of CAS No. 1262018-66-5 are also critical topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended during handling. Its physicochemical properties, such as melting point and solubility, are well-documented, facilitating its integration into various industrial processes.

Looking ahead, the future of 3-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-acrylic acid appears promising, with ongoing research exploring its potential in emerging technologies. From nanomaterials to bioconjugation, its adaptability continues to inspire innovation. As the scientific community delves deeper into its capabilities, this compound is poised to play a pivotal role in shaping the next generation of chemical solutions.